Cas no 2138514-25-5 (1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane)
1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane
- EN300-765519
- 2138514-25-5
- 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane
-
- Inchi: 1S/C11H13ClN2/c12-10-2-1-9(7-13-10)11-5-3-8(11)4-6-14-11/h1-2,7-8,14H,3-6H2
- InChI Key: PCGIOTZOWNWJCE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C12CCC1CCN2
Computed Properties
- Exact Mass: 208.0767261g/mol
- Monoisotopic Mass: 208.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 24.9Ų
1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765519-1.0g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 1.0g |
$2330.0 | 2024-05-22 | |
| Enamine | EN300-765519-0.05g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 0.05g |
$1957.0 | 2024-05-22 | |
| Enamine | EN300-765519-0.1g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 0.1g |
$2050.0 | 2024-05-22 | |
| Enamine | EN300-765519-0.25g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 0.25g |
$2143.0 | 2024-05-22 | |
| Enamine | EN300-765519-0.5g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 0.5g |
$2236.0 | 2024-05-22 | |
| Enamine | EN300-765519-2.5g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 2.5g |
$4566.0 | 2024-05-22 | |
| Enamine | EN300-765519-5.0g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 5.0g |
$6757.0 | 2024-05-22 | |
| Enamine | EN300-765519-10.0g |
1-(6-chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane |
2138514-25-5 | 95% | 10.0g |
$10018.0 | 2024-05-22 |
1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane
Introduction to 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane (CAS No. 2138514-25-5)
1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane (CAS No. 2138514-25-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility. The presence of a 6-chloropyridin-3-yl substituent and a 2-azabicyclo[3.2.0]heptane core provides a unique scaffold that can be exploited for the development of new drugs.
The chemical structure of 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane is characterized by a bicyclic ring system with a nitrogen atom at the bridgehead position, which imparts significant conformational rigidity and stability to the molecule. The 6-chloropyridin-3-yl substituent adds an additional layer of complexity and functionality, making this compound a valuable starting point for the synthesis of more complex derivatives with enhanced biological activity.
Recent studies have highlighted the potential of 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent neuroprotective effects by modulating specific neurotransmitter receptors and reducing oxidative stress in neuronal cells.
In another study, published in the European Journal of Medicinal Chemistry in 2022, scientists explored the anticancer properties of 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane. The results showed that certain derivatives of this compound effectively inhibited the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells, by inducing apoptosis and disrupting cell cycle progression.
The anti-inflammatory potential of 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane has also been investigated in preclinical studies. A study published in the Journal of Inflammation Research in 2023 reported that this compound and its derivatives significantly reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The synthetic accessibility of 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane is another key factor contributing to its appeal as a lead compound for drug discovery. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives, allowing researchers to explore a wide range of structural modifications to optimize biological activity and pharmacokinetic properties.
In terms of pharmacological properties, 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane exhibits favorable solubility and permeability characteristics, which are essential for effective drug delivery and bioavailability. Additionally, preliminary toxicology studies have shown that this compound has a good safety profile at therapeutic doses, making it a promising candidate for further clinical development.
The future prospects for 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically useful drugs.
In conclusion, 1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane (CAS No. 2138514-25-5) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential in various disease areas. Its unique structural features, combined with its favorable biological properties and synthetic accessibility, make it an attractive target for further research and development.
2138514-25-5 (1-(6-Chloropyridin-3-yl)-2-azabicyclo[3.2.0]heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)